N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide

• IUPAC Name: N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide
• InChI: InChI=1S/C19H11F5N2O/c20-14-13(15(21)17(23)18(24)16(14)22)19(27)26-12-8-6-11(7-9-12)25-10-4-2-1-3-5-10/h1-9,25H,(H,26,27)
• InChI Key: YYVGXTGKLYCVKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=C(C(=C(C(=C3F)F)F)F)F
• Molecular Formula: C19H11F5N2O
• Molecular Weight: 378.3 g/mol

Description

N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide, commonly known as APF, is a fluorescent probe that has been widely used in scientific research. APF is a small molecule that is able to selectively detect reactive oxygen species (ROS) in biological systems.

Mechanism of Action

The mechanism of action of APF involves its reaction with N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide to form a highly fluorescent compound. The reaction between APF and N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide is a one-electron oxidation process that involves the transfer of an electron from the N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide to the APF molecule. This results in the formation of a radical cation intermediate, which undergoes further oxidation to form the highly fluorescent compound.
Biochemical and Physiological Effects
APF has been shown to have minimal toxicity and does not interfere with normal cellular processes. It has been used in various biological systems including cells, tissues, and whole organisms. APF has been used to study the role of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide in various biological processes such as apoptosis, inflammation, and aging.

Advantages and Limitations for Lab Experiments

The advantages of using APF in lab experiments include its high selectivity for N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide, its ability to detect N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide in real-time, and its compatibility with various imaging techniques. However, APF has some limitations such as its sensitivity to pH and its inability to detect certain types of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide such as superoxide anion.

Future Directions

There are several future directions for the use of APF in scientific research. One area of interest is the development of new fluorescent probes that can detect specific types of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide with high selectivity and sensitivity. Another area of interest is the use of APF in the development of diagnostic tools for the detection of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide-related diseases. Finally, the use of APF in the development of new therapeutic agents for the treatment of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide-related diseases is also an area of interest.
Conclusion
In conclusion, APF is a useful tool for the detection of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide in biological systems. Its unique chemical structure allows for selective detection of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide in real-time, making it a valuable tool for scientific research. The synthesis of APF involves a multi-step process that results in a highly pure and characterized product. APF has been used in various biological systems and has minimal toxicity. However, there are some limitations to its use, and future research is needed to develop new and improved fluorescent probes for the detection of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide.

Scientific Research Applications

APF has been widely used in scientific research as a fluorescent probe for the detection of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide in biological systems. N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide are highly reactive molecules that are produced as a byproduct of normal cellular metabolism. However, excessive production of N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide can lead to oxidative stress, which is associated with various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.
APF is able to selectively detect N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide in biological systems due to its unique chemical structure. When APF reacts with N-(4-anilinophenyl)-2,3,4,5,6-pentafluorobenzamide, it undergoes an oxidation reaction that results in the formation of a highly fluorescent compound. This fluorescence can be detected using various imaging techniques such as fluorescence microscopy and flow cytometry.